Cas no 2816914-54-0 (Sodium, 5-methoxy-oxazole-2-carboxylate)

Sodium 5-methoxy-oxazole-2-carboxylate is a heterocyclic carboxylate salt with applications in organic synthesis and pharmaceutical intermediates. Its oxazole core, functionalized with a methoxy group at the 5-position and a carboxylate at the 2-position, provides a versatile scaffold for further derivatization. The sodium salt form enhances solubility in polar solvents, facilitating reactions in aqueous or mixed-phase systems. This compound is particularly useful in the synthesis of bioactive molecules, owing to its stability and reactivity in nucleophilic or cyclization reactions. Its structural features make it a valuable building block for medicinal chemistry and agrochemical research.

Sodium, 5-methoxy-oxazole-2-carboxylate structure

2816914-54-0 structure

Product Name:Sodium, 5-methoxy-oxazole-2-carboxylate

CAS No:2816914-54-0

MF:C₅H₄NNaO₄

MW:165.079332351685

CID:5307654

PubChem ID:168447831

Update Time:2025-05-28

Sodium, 5-methoxy-oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Sodium, 5-methoxy-oxazole-2-carboxylate
- Inchi： 1S/C5H5NO4.Na/c1-9-3-2-6-4(10-3)5(7)8;/h2H,1H3,(H,7,8);/q;+1/p-1
- InChI Key： OTMYBYMWRURXKF-UHFFFAOYSA-M
- SMILES： [Na+].O1C(C(=O)[O-])=NC=C1OC

Computed Properties

Exact Mass: 165.00380189g/mol
Monoisotopic Mass: 165.00380189g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 142
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.4Å²

Sodium, 5-methoxy-oxazole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1293939-50mg	Sodium, 5-methoxy-oxazole-2-carboxylate	2816914-54-0	95%	50mg	$215	2024-07-28
eNovation Chemicals LLC	Y1293939-100mg	Sodium, 5-methoxy-oxazole-2-carboxylate	2816914-54-0	95%	100mg	$285	2024-07-28
eNovation Chemicals LLC	Y1293939-250mg	Sodium, 5-methoxy-oxazole-2-carboxylate	2816914-54-0	95%	250mg	$455	2024-07-28
eNovation Chemicals LLC	Y1293939-500mg	Sodium, 5-methoxy-oxazole-2-carboxylate	2816914-54-0	95%	500mg	$665	2024-07-28
eNovation Chemicals LLC	Y1293939-1g	Sodium, 5-methoxy-oxazole-2-carboxylate	2816914-54-0	95%	1g	$1115	2024-07-28
eNovation Chemicals LLC	Y1293939-5g	Sodium, 5-methoxy-oxazole-2-carboxylate	2816914-54-0	95%	5g	$4475	2024-07-28
eNovation Chemicals LLC	Y1293939-100mg	Sodium, 5-methoxy-oxazole-2-carboxylate	2816914-54-0	95%	100mg	$285	2025-02-21
eNovation Chemicals LLC	Y1293939-50mg	Sodium, 5-methoxy-oxazole-2-carboxylate	2816914-54-0	95%	50mg	$215	2025-02-21
eNovation Chemicals LLC	Y1293939-1g	Sodium, 5-methoxy-oxazole-2-carboxylate	2816914-54-0	95%	1g	$1115	2025-02-21
eNovation Chemicals LLC	Y1293939-500mg	Sodium, 5-methoxy-oxazole-2-carboxylate	2816914-54-0	95%	500mg	$665	2025-02-21